3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95%

• IUPAC Name: 5-naphthalen-2-ylpyridin-3-ol
• InChI: InChI=1S/C15H11NO/c17-15-8-14(9-16-10-15)13-6-5-11-3-1-2-4-12(11)7-13/h1-10,17H
• InChI Key: FOXOPBOTUCTZLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=CN=C3)O
• Molecular Formula: C15H11NO
• DSSTOX Substance ID: DTXSID40682869
• Molecular Weight: 221.25 g/mol
• CAS RN: 150145-22-5

Description

3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% (3H5NP), is a synthetic organic compound with a wide range of applications in organic synthesis. It is a versatile reagent that can be used to synthesize a variety of compounds and to modify existing molecules. 3H5NP is also used in the development of new drugs, as well as in the production of polymers and other materials.

Scientific Research Applications

3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% is used in a variety of scientific research applications. It has been used in the synthesis of novel heterocyclic compounds, such as pyridines, quinolines, and indoles. It has also been used in the synthesis of natural products, such as alkaloids and terpenes. Additionally, 3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% has been used in the development of new drugs and in the production of polymers and other materials.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% is not yet fully understood. However, it is thought to involve the formation of a cationic intermediate, which is then stabilized by the electron-withdrawing substituents on the pyridine ring. This cationic intermediate can then react with a nucleophile, such as an amine, to form a new bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% are not yet fully understood. However, it has been shown to have some antibacterial activity and to be toxic to some organisms. It has also been shown to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% in lab experiments include its low cost, its ease of synthesis, and its versatility. It is also relatively stable, making it suitable for use in a variety of reactions. The main limitation of using 3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% in lab experiments is its toxicity, which can be dangerous if not handled properly.

Future Directions

Some potential future directions for research involving 3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in the development of new drugs. Additionally, further research could be done to explore its potential uses in the production of polymers and other materials. Other potential future directions include the development of new synthetic methods for the production of 3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95%, the exploration of its potential applications in organic synthesis, and the development of new methods for its use in lab experiments.

Synthesis Methods

3-Hydroxy-5-(naphthalen-2-yl)pyridine, 95% can be synthesized through a variety of methods, such as the Knoevenagel condensation, the Michael addition, and the aza-Michael addition. The Knoevenagel condensation is a reaction between an aldehyde and an active methylene compound, such as malononitrile, to yield a product with a substituted pyridine ring. The Michael addition is a reaction between an enone and an active methylene compound, such as malononitrile, to yield a product with a substituted pyridine ring. The aza-Michael addition is a reaction between an enone and an active methylene compound, such as malononitrile, to yield a product with a substituted pyridine ring.